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Compound of Interest

Compound Name:
2-Chloro-1-(2,4-

diaminophenyl)ethanone

CAS No.: 163595-54-8

Cat. No.: B067541

Get Quote

Executive Summary & Chemical Profile
2-Chloro-1-(2,4-diaminophenyl)ethanone is a high-potency synthetic intermediate

characterized by a "dual-hazard" molecular architecture. It combines a reactive

-chloroketone "warhead" (an alkylating agent) with an electron-rich aromatic diamine scaffold.
This structure suggests utility in heterocyclic synthesis (e.g., for antifungals or kinase inhibitors)
but necessitates rigorous containment due to its potential as a lachrymator, skin sensitizer, and
genotoxin.
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Property Description

Chemical Structure -chloro-2,4-diaminoacetophenone

Functional Groups -Haloketone (Reactive electrophile),

Phenylenediamine (Nucleophile/Redox-active)

Physical State
Solid (likely crystalline powder); prone to

darkening upon oxidation.[1][2]

Solubility
Soluble in polar organic solvents (DMSO, DMF,

Methanol). Poor water solubility.

Stability

Air/Light Sensitive: Amines oxidize to quinone-

imines (darkening). Hydrolysis Sensitive: The C-

Cl bond is labile in basic aqueous media.

Hazard Identification & Mechanistic Toxicology
This compound poses risks through two distinct molecular mechanisms. Researchers must

treat it as a mutagenic lachrymator.

A. The -Chloroketone Moiety (The "Tear Gas" Effect)
The 2-chloroacetyl group (

) is structurally analogous to 2-Chloroacetophenone (CN Gas).

Mechanism: It acts as a potent electrophile, undergoing

alkylation with thiol (-SH) groups on the TRPA1 ion channels in sensory nerve endings.

Consequence: Immediate, severe irritation of eyes (lachrymation), respiratory tract, and skin.

Reference:CDC/NIOSH -

-Chloroacetophenone IDLH Documentation [1].
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B. The Phenylenediamine Moiety (Systemic & Genetic
Toxicity)
The 2,4-diamino substitution pattern classifies this as an aromatic amine.

Sensitization: Aromatic diamines are notorious contact allergens (skin sensitizers).

Genotoxicity: Many phenylenediamine derivatives are mutagenic (Ames positive) due to

metabolic N-oxidation, forming hydroxylamines that bind to DNA.

Systemic Effect: Absorption can lead to methemoglobinemia (cyanosis) by oxidizing

hemoglobin iron from

to

.

Reference:SCCS Opinion on Phenylenediamines [2].

C. Toxicity Pathway Diagram
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Caption: Dual-mechanism toxicity profile showing direct alkylation of sensory receptors and

metabolic activation of the amine scaffold.

Engineering Controls & PPE
Due to the risk of sensitization and lachrymatory effects, standard "benchtop" handling is

insufficient.

Primary Containment
Solids (Weighing/Transfer): Must be performed in a Chemical Fume Hood with face velocity

>100 fpm. For quantities >1g, use a Glove Box or a powder containment hood to prevent

dust generation.

Liquids/Solutions: Handle strictly within a fume hood.

Atmosphere: Store and handle under Inert Gas (Argon/Nitrogen).[3] Oxygen exposure

causes rapid degradation (browning) and formation of unknown oxidation byproducts.

Personal Protective Equipment (PPE) Matrix
Body Part Recommendation Rationale

Hands

Double Gloving:Inner: Nitrile (4

mil)Outer: Silver Shield

(Laminate) or thick Nitrile (8

mil)

-Haloketones penetrate thin

nitrile rapidly. Laminate offers

broad chemical resistance.

Eyes
Chemical Goggles (Not just

safety glasses)

Vapors/dust are lachrymators;

airtight seal required to prevent

incapacitation.

Respiratory
P100/OV Cartridge (if outside

hood)

Protection against organic

vapors and toxic particulates.

Body Lab Coat + Chemical Apron

Prevent contamination of

street clothes (sensitization

risk).
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Experimental Handling Protocol
This protocol ensures safety during synthesis or isolation.

A. Synthesis/Reaction Setup
Preparation: Dry all glassware. Ensure an inert atmosphere manifold is active.

Reagent Addition: If reacting diamines with chloroacetyl chloride, add the acid chloride slowly

at 0°C. The reaction is highly exothermic and releases HCl gas.

Solvent Choice: Use anhydrous DCM or THF. Avoid protic solvents (water/alcohols) during

the acylation step to prevent hydrolysis of the C-Cl bond.

B. Quenching & Work-up[4]
Never quench directly with strong base (NaOH) if the product is the

-chloroketone, as this may cause polymerization or Favorskii rearrangement.

Recommended Quench: Pour reaction mixture into ice-cold dilute NaHCO3 or ammonium

chloride solution.

Isolation: Extract immediately. Do not leave the chloroketone in aqueous base for prolonged

periods.

C. Decontamination of Spills
For spills of the active

-chloroketone:

Evacuate the immediate area if lachrymatory vapors are detected.

Neutralizing Solution: Use a solution of 10% Sodium Thiosulfate in water. The thiosulfate

anion (

) is a soft nucleophile that rapidly displaces the chloride, rendering the "warhead" inactive [3].

Reaction:
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Cleaning: Wipe surfaces with the thiosulfate solution, followed by soapy water.

Handling Workflow Diagram
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Caption: Step-by-step decision tree for safe handling from storage to waste disposal.
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Emergency Response
Scenario Immediate Action Medical Follow-up

Eye Contact

Flush immediately with

water/saline for 15+ mins. Hold

eyelids open. Do not rub.

Seek ophthalmologist. Risk of

corneal damage.

Skin Contact

Wash with soap and water.[4]

Apply Polyethylene Glycol

(PEG 400) if available

(solubilizes organics better

than water).

Monitor for dermatitis or

cyanosis (blue lips/nails).

Inhalation

Move to fresh air.[4][5] If

breathing is difficult, administer

oxygen.[4]

Monitor for pulmonary edema

(delayed onset possible).

Ingestion
Rinse mouth. Do NOT induce

vomiting (corrosive risk).

Administer activated charcoal if

advised by Poison Control.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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